Cas no 1283718-62-6 (methyl 5-chloro-6-(trifluoromethyl)pyridine-3-carboxylate)

• Product Name: methyl 5-chloro-6-(trifluoromethyl)pyridine-3-carboxylate
• CAS No: 1283718-62-6
• MF: C₈H₅ClF₃NO₂
• MW: 239.579011678696
• MDL: MFCD16658111
• CID: 4586113
• PubChem ID: 126797039
• Update Time: 2025-05-21

methyl 5-chloro-6-(trifluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarboxylic acid, 5-chloro-6-(trifluoromethyl)-, methyl ester
• methyl 5-chloro-6-(trifluoromethyl)pyridine-3-carboxylate

• MDL： MFCD16658111
• Inchi： 1S/C8H5ClF3NO2/c1-15-7(14)4-2-5(9)6(13-3-4)8(10,11)12/h2-3H,1H3
• InChI Key： FHHJFYADOXLDNX-UHFFFAOYSA-N
• SMILES： C1=NC(C(F)(F)F)=C(Cl)C=C1C(OC)=O

Additional information on methyl 5-chloro-6-(trifluoromethyl)pyridine-3-carboxylate

Methyl 5-Chloro-6-(Trifluoromethyl)Pyridine-3-Carboxylate: A Comprehensive Overview

Methyl 5-chloro-6-(trifluoromethyl)pyridine-3-carboxylate, identified by the CAS number 1283718-62-6, is a synthetic organic compound with a unique structure that has garnered significant attention in various scientific and industrial applications. This compound belongs to the class of pyridine derivatives, which are widely studied due to their versatile properties and potential uses in fields such as agriculture, pharmaceuticals, and materials science.

The chemical structure of methyl 5-chloro-6-(trifluoromethyl)pyridine-3-carboxylate consists of a pyridine ring substituted with a chlorine atom at position 5, a trifluoromethyl group at position 6, and a methyl ester group at position 3. These substituents contribute to the compound's distinct physical and chemical properties. The presence of the trifluoromethyl group introduces electron-withdrawing effects, which can enhance the stability and reactivity of the molecule. Similarly, the chlorine atom at position 5 imparts additional electronic effects, making this compound highly versatile for various applications.

Recent studies have highlighted the potential of methyl 5-chloro-6-(trifluoromethyl)pyridine-3-carboxylate as a precursor in the synthesis of bioactive compounds. For instance, researchers have explored its role in the development of novel pesticides and herbicides due to its ability to inhibit key enzymes in plant pathogens. The compound's stability under various environmental conditions makes it an attractive candidate for agricultural applications, where durability and efficacy are paramount.

In the pharmaceutical industry, methyl 5-chloro-6-(trifluoromethyl)pyridine-3-carboxylate has been investigated for its potential as an intermediate in drug synthesis. Its structure allows for further functionalization, enabling the creation of derivatives with specific biological activities. For example, recent research has focused on its use in developing anti-tumor agents, where its ability to modulate cellular pathways has shown promising results.

The synthesis of methyl 5-chloro-6-(trifluoromethyl)pyridine-3-carboxylate typically involves multi-step organic reactions. One common approach is through Friedel-Crafts alkylation or acylation followed by selective substitution reactions to introduce the desired substituents. The use of advanced catalytic systems has significantly improved the yield and purity of this compound, making it more accessible for large-scale production.

From an environmental perspective, understanding the fate and transport of methyl 5-chloro-6-(trifluoromethyl)pyridine-3-carboxylate in natural systems is crucial. Studies have shown that this compound exhibits moderate persistence in soil and water, depending on environmental conditions such as temperature and pH levels. Its degradation pathways often involve microbial activity or photodegradation, which are areas of ongoing research to ensure sustainable use.

In conclusion, methyl 5-chloro-6-(trifluoromethyl)pyridine-3-carboxylate (CAS No. 1283718-62-6) is a compound with significant potential across multiple industries. Its unique chemical structure and versatile properties make it a valuable tool in both academic research and industrial applications. As advancements in synthetic methodologies and understanding of its biological interactions continue to evolve, this compound is poised to play an even greater role in shaping future innovations.